Photochemistry of bicyclo[2.2.2]octenones: an uncommon oxidative decarbonylation
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A901182J
Abstract
Several substituted 3,3-dialkoxy-5-methoxycarbonylbicyclo[2.2.2]oct-5-en-2-ones underwent unusual oxidative decarbonylation to produce polysubstituted cyclohexenes upon direct irradiation and usual ODPM rearrangement under sensitized conditions. A plausible mechanism for the oxidative decarbonylation is also given.
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